Cas no 2228746-64-1 (2-tert-butyl-5-(1-ethynylcyclopropyl)-2H-1,2,3,4-tetrazole)

• Product Name: 2-tert-butyl-5-(1-ethynylcyclopropyl)-2H-1,2,3,4-tetrazole
• CAS No: 2228746-64-1
• MF: C₁₀H₁₄N₄
• MW: 190.244961261749
• CID: 5791484
• PubChem ID: 165676649
• Update Time: 2025-06-14

2-tert-butyl-5-(1-ethynylcyclopropyl)-2H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-5-(1-ethynylcyclopropyl)-2H-1,2,3,4-tetrazole
• EN300-1756675
• 2228746-64-1

• Inchi： 1S/C10H14N4/c1-5-10(6-7-10)8-11-13-14(12-8)9(2,3)4/h1H,6-7H2,2-4H3
• InChI Key： YOMCACFVTOOAHL-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)N=NC(C2(C#C)CC2)=N1

Computed Properties

• Exact Mass: 190.121846464g/mol
• Monoisotopic Mass: 190.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.6Ų

Additional information on 2-tert-butyl-5-(1-ethynylcyclopropyl)-2H-1,2,3,4-tetrazole

Exploring the Unique Properties and Applications of 2-tert-butyl-5-(1-ethynylcyclopropyl)-2H-1,2,3,4-tetrazole (CAS No. 2228746-64-1)

The compound 2-tert-butyl-5-(1-ethynylcyclopropyl)-2H-1,2,3,4-tetrazole (CAS No. 2228746-64-1) has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This tetrazole derivative, characterized by its tert-butyl and ethynylcyclopropyl substituents, offers a fascinating case study for researchers exploring heterocyclic chemistry and molecular design. Its high-energy density and thermal stability make it a subject of interest in materials science, while its bioactive potential opens doors for pharmaceutical investigations.

In the context of drug discovery, 2-tert-butyl-5-(1-ethynylcyclopropyl)-2H-1,2,3,4-tetrazole stands out due to its tetrazole ring, a moiety known for mimicking carboxylic acids while offering superior metabolic stability. This property aligns with current trends in medicinal chemistry, where researchers seek bioisosteres to improve drug-like properties. The compound's ethynylcyclopropyl group further enhances its potential as a building block for small molecule therapeutics, particularly in targeting protein-protein interactions – a hot topic in cancer research and neurodegenerative disease studies.

From a materials science perspective, the high nitrogen content (characteristic of tetrazole derivatives) combined with the steric hindrance from the tert-butyl group makes this compound particularly interesting for energetic materials research. While not classified as hazardous, its molecular architecture suggests potential applications in propellant formulations and pyrotechnic compositions, areas where researchers constantly seek stable yet energetic compounds. The cyclopropyl ring introduces strain energy that could be harnessed in polymer chemistry, particularly for creating high-performance materials with unique thermomechanical properties.

The synthesis of 2-tert-butyl-5-(1-ethynylcyclopropyl)-2H-1,2,3,4-tetrazole typically involves click chemistry approaches, reflecting modern trends in efficient synthetic methodologies. Its preparation often utilizes copper-catalyzed azide-alkyne cycloaddition (CuAAC), a Nobel Prize-winning reaction that dominates current heterocycle synthesis strategies. This connection to click chemistry makes the compound particularly relevant in today's research landscape, where modular synthesis and molecular diversity are highly valued.

In agrochemical research, derivatives of 2-tert-butyl-5-(1-ethynylcyclopropyl)-2H-1,2,3,4-tetrazole show promise as potential pesticide intermediates. The tetrazole core's ability to interact with biological targets, combined with the hydrophobic character imparted by the tert-butyl group, could lead to compounds with improved pest selectivity and environmental persistence profiles. This aligns with current demands for sustainable agriculture solutions that minimize ecological impact while maintaining efficacy.

The computational chemistry community has shown growing interest in modeling compounds like 2-tert-butyl-5-(1-ethynylcyclopropyl)-2H-1,2,3,4-tetrazole to predict their electronic properties and reactivity patterns. Advanced density functional theory (DFT) calculations can reveal insights into its molecular orbitals and potential reaction pathways, information crucial for both materials design and pharmaceutical development. Such studies contribute to the broader field of predictive molecular modeling, a rapidly growing area in chemical research.

From a patent landscape perspective, 2228746-64-1 represents an emerging area of intellectual property development. While not yet widely commercialized, its structural features appear in several recent patent applications related to specialty chemicals and pharmaceutical intermediates. This suggests growing industrial interest that mirrors academic research trends, particularly in the search for novel heterocyclic scaffolds with tunable properties.

Environmental fate studies of similar tetrazole compounds indicate that 2-tert-butyl-5-(1-ethynylcyclopropyl)-2H-1,2,3,4-tetrazole would likely exhibit moderate biodegradability and limited bioaccumulation potential, important considerations for green chemistry applications. The steric bulk from the tert-butyl group may slow microbial degradation, while the ethynyl functionality could participate in photochemical reactions in environmental systems. These aspects make it an interesting subject for environmental chemistry studies focused on emerging contaminants.

In analytical chemistry, the detection and characterization of 2-tert-butyl-5-(1-ethynylcyclopropyl)-2H-1,2,3,4-tetrazole present interesting challenges and opportunities. Modern mass spectrometry techniques, particularly high-resolution MS coupled with liquid chromatography, can provide detailed structural information. The compound's UV absorbance characteristics, influenced by the conjugated system of the tetrazole ring and ethynyl group, make it suitable for analysis by HPLC-UV methods. These analytical aspects are crucial for quality control in potential industrial applications.

The future research directions for 2-tert-butyl-5-(1-ethynylcyclopropyl)-2H-1,2,3,4-tetrazole appear promising and multifaceted. In medicinal chemistry, further exploration of its pharmacophore potential could yield novel enzyme inhibitors or receptor modulators. Materials scientists might investigate its incorporation into coordination polymers or metal-organic frameworks (MOFs), leveraging its multiple coordination sites. The compound's potential in catalysis as a ligand for transition metals also warrants investigation, given the known ability of tetrazoles to coordinate with various metal ions.